Cas no 1797975-72-4 (N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide
• CAS No: 1797975-72-4
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5374675
• Update Time: 2025-07-19

N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4,5,6,7-Tetrahydro-3-(2-pyridinyl)-1H-indazol-1-yl]ethyl]-5-isoxazolecarboxamide
• N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide

• Inchi： 1S/C18H19N5O2/c24-18(16-8-10-21-25-16)20-11-12-23-15-7-2-1-5-13(15)17(22-23)14-6-3-4-9-19-14/h3-4,6,8-10H,1-2,5,7,11-12H2,(H,20,24)
• InChI Key： BVCQDMNHNRVCSL-UHFFFAOYSA-N
• SMILES： O1C(C(NCCN2C3=C(CCCC3)C(C3=NC=CC=C3)=N2)=O)=CC=N1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 662.0±55.0 °C(Predicted)
• pka: 12.98±0.46(Predicted)

Additional information on N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide

Professional Introduction to N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide (CAS No. 1797975-72-4)

N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide, identified by its CAS number 1797975-72-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The core structure of N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide consists of a pyridine ring linked to a tetrahydroindazole moiety. The presence of these heterocyclic systems is particularly noteworthy, as they are frequently found in biologically active compounds. The pyridine ring not only contributes to the overall electronic properties of the molecule but also serves as a potential site for interactions with biological targets. Specifically, the nitrogen atom of the pyridine ring can engage in hydrogen bonding or coordinate with metal ions, which is a common mechanism in drug-receptor binding.

Additionally, the tetrahydroindazole component adds another layer of complexity to the molecule. This scaffold is known for its ability to modulate various biological pathways, including those involved in neurotransmitter signaling and inflammation. The oxazole ring further enhances the molecular diversity of N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide, providing additional sites for functionalization and interaction with biological targets. The carboxamide group at the 5-position of the oxazole ring is particularly interesting, as it can serve as a hinge region for binding to proteins and enzymes.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-5-carboxamide has been investigated for its potential as an inhibitor of various kinases and other enzymes implicated in cancer and inflammatory diseases. Preliminary studies have shown that this compound exhibits inhibitory activity against protein kinase A (PKA), an enzyme that plays a crucial role in cellular signaling pathways related to metabolism and gene expression.

The inhibitory activity of N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-y]ethyl}-1,2-oxazole-5-carboxamide towards PKA has been attributed to its ability to bind to the ATP-binding site of the enzyme. This binding interaction is stabilized by hydrogen bonds between the nitrogen atoms of the pyridine and tetrahydroindazole rings and key residues in the active site pocket. Furthermore, the carboxamide group interacts with the hinge region of PKA, contributing to the compound's high affinity for the enzyme.

Beyond its potential as a kinase inhibitor, N-{2-[3-(pyridin-2-yl)]-
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(CAS No.1797975724)(CAS No.1797975724)(CAS No.